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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of p-t-butylphenyl diphenyl
phosphate-d10, a deuterated internal standard crucial for the accurate quantification of its
unlabeled counterpart, p-t-butylphenyl diphenyl phosphate. The guide covers its chemical and
physical properties, analytical applications, and relevant experimental protocols.

Chemical Identity and Properties

p-t-Butylphenyl diphenyl phosphate-d10 is the deuterium-labeled form of p-t-butylphenyl
diphenyl phosphate, an organophosphate ester used as a flame retardant and plasticizer. The
deuterated version is essential for use as an internal standard in analytical methodologies such
as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass
spectrometry (LC-MS)[1].

While a specific CAS number for p-t-butylphenyl diphenyl phosphate-d10 is not consistently
provided by suppliers, the CAS number for the unlabeled compound is 981-40-8[2][3][4][5]. It is
common practice for suppliers to list the CAS number of the unlabeled analogue.
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Table 1: Physicochemical Properties

Property Value Source

p-t-Butylphenyl diphenyl
phosphate-d10

Molecular Formula C22D10H1304P [2][6]

Molecular Weight 392.451 g/mol [2][6]

p-t-Butylphenyl diphenyl
phosphate (Unlabeled)

Molecular Formula C22H2304P [31[41[5]
Molecular Weight 382.39 g/mol [3114]
Boiling Point 261°C at 6 mm Hg [5]
LogP 6.49220 [5]
Hydrogen Bond Donor Count 0 [5]
Hydrogen Bond Acceptor

C)c;untg p 4 )
Rotatable Bond Count 7 [5]

Applications in Research and Development

The primary application of p-t-butylphenyl diphenyl phosphate-d10 is as an internal
standard for the quantitative analysis of p-t-butylphenyl diphenyl phosphate in various matrices.
Due to its structural similarity and differing mass, it co-elutes with the analyte of interest but is
distinguishable by a mass spectrometer, allowing for accurate quantification by correcting for
variations in sample preparation and instrument response.

The unlabeled compound, p-t-butylphenyl diphenyl phosphate, is utilized as a flame retardant
and plasticizer in a variety of commercial products[4]. Research into its environmental fate and
toxicology is ongoing, with studies investigating its biodegradation in different ecosystems[7].
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Experimental Protocols
General Analytical Workflow for Quantification

The following workflow outlines a general procedure for the quantification of p-t-butylphenyl
diphenyl phosphate in an environmental or biological sample using p-t-butylphenyl diphenyl
phosphate-d10 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

